Cas no 3153-79-5 (Methyl 5-iodo-2,4-dimethoxybenzoate)
3153-79-5 structure
Product Name:Methyl 5-iodo-2,4-dimethoxybenzoate
CAS No:3153-79-5
MF:C10H11IO4
MW:322.096415758133
CID:1030679
PubChem ID:44828942
Update Time:2025-07-29
Methyl 5-iodo-2,4-dimethoxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-iodo-2,4-dimethoxybenzoate
- LogP
- AKOS015852361
- DB-068475
- 3153-79-5
- DTXSID50661029
- Methyl5-iodo-2,4-dimethoxybenzoate
- A820894
-
- Inchi： 1S/C10H11IO4/c1-13-8-5-9(14-2)7(11)4-6(8)10(12)15-3/h4-5H,1-3H3
- InChI Key： NOMOWOXIOWWKNR-UHFFFAOYSA-N
- SMILES： IC1=CC(C(=O)OC)=C(C=C1OC)OC
Computed Properties
- Exact Mass: 321.96973
- Monoisotopic Mass: 321.97021g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
Methyl 5-iodo-2,4-dimethoxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015013557-250mg |
Methyl 2,4-dimethoxy-5-iodobenzoate |
3153-79-5 | 97% | 250mg |
$480.00 | 2023-09-02 | |
| Alichem | A015013557-500mg |
Methyl 2,4-dimethoxy-5-iodobenzoate |
3153-79-5 | 97% | 500mg |
$815.00 | 2023-09-02 | |
| Alichem | A015013557-1g |
Methyl 2,4-dimethoxy-5-iodobenzoate |
3153-79-5 | 97% | 1g |
$1445.30 | 2023-09-02 | |
| Chemenu | CM154568-1g |
methyl 5-iodo-2,4-dimethoxybenzoate |
3153-79-5 | 95% | 1g |
$384 | 2023-01-09 | |
| Ambeed | A909704-1g |
Methyl 5-iodo-2,4-dimethoxybenzoate |
3153-79-5 | 95+% | 1g |
$339.0 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652732-1g |
Methyl 5-iodo-2,4-dimethoxybenzoate |
3153-79-5 | 98% | 1g |
￥3486.00 | 2024-08-02 | |
| Crysdot LLC | CD12084532-1g |
Methyl 5-iodo-2,4-dimethoxybenzoate |
3153-79-5 | 95+% | 1g |
$407 | 2024-07-24 |
Methyl 5-iodo-2,4-dimethoxybenzoate Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
3153-79-5 (Methyl 5-iodo-2,4-dimethoxybenzoate) Related Products
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